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Compound of Interest

Compound Name: MC 1046

Cat. No.: B10800415

For researchers, scientists, and drug development professionals, the proper disposal of
chemical and laboratory materials is a critical component of operational safety and regulatory
compliance. This guide provides essential, step-by-step procedures for the safe handling and
disposal of compressed gas cylinders, specifically addressing the substance identified by the
UN number 1046, which corresponds to compressed Helium.

Initial searches for "MC 1046" did not yield a specific chemical compound. However, the UN
number "UN1046" is the designated identifier for Helium, a common non-flammable, non-toxic
compressed gas. The following information is based on the safety data sheets (SDS) and
transportation guidelines for UN1046 (Helium).

Essential Safety and Logistical Information

The primary and most crucial step in the disposal of compressed gas cylinders is to return them
to the supplier.[1][2][3] Do not attempt to dispose of residual or unused quantities yourself.[1]
Cylinders are designed to be refilled and reused, and suppliers have the appropriate
procedures and equipment for their safe handling.

Key Steps for Preparing Cylinders for Return:
e Ensure the cylinder is empty or no longer in use.

o Close the cylinder valve tightly.
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Replace the valve outlet cap or plug, if provided.

Ensure the valve protection cap is securely in place.[2]

Label the cylinder clearly.

Store the cylinder in a secure, upright position in a well-ventilated area, away from heat and
direct sunlight, until it can be returned.[2][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Helium (UN1046), which is essential
for its safe handling and storage prior to disposal.

Property Value

UN Number 1046[1][2][3][4]1[5][6]

Hazard Class 2.2 (Non-flammable, non-toxic gas)[2][3][4][6]
Boiling Point -268.9 °C / -452.1 °F[3][4]

Storage Temperature Keep below 52°C / 125°F[2][4]

Molecular Weight 4.0026 g/mol [3][4]

Experimental Protocols

No experimental protocols for a substance specifically designated as "MC 1046" were found in
the search results. The procedures outlined here are based on established safety guidelines for

the handling of compressed gases, specifically Helium (UN1046).

Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of a compressed
gas cylinder like UN1046.
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Caption: Logical workflow for the proper disposal of compressed gas cylinders.
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Disclaimer: This information is intended as a guide and is based on publicly available safety
data sheets for UN1046 (Helium). Always consult the specific safety data sheet provided by
your supplier for the exact materials you are using and follow all applicable local, state, and
federal regulations for waste disposal.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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